Benzgalantamine gluconate

• CAS: 1542321-58-3
• Molecular Formula: C30H37NO11
• Molecular Weight: 587.6 g/mol
• InChI: InChI=1S/C24H25NO4.C6H12O7/c1-25-13-12-24-11-10-18(28-23(26)16-6-4-3-5-7-16)14-20(24)29-22-19(27-2)9-8-17(15-25)21(22)24;7-1-2(8)3(9)4(10)5(11)6(12)13/h3-11,18,20H,12-15H2,1-2H3;2-5,7-11H,1H2,(H,12,13)/t18-,20-,24-;2-,3-,4+,5-/m01/s1
• InChIKey: YOMFDYFCNHSIAU-MXJKWOHVSA-N

Benzgalantamine Gluconate Procurement Baseline

Benzgalantamine gluconate (CAS 1542321-58-3) is a novel prodrug of the acetylcholinesterase inhibitor galantamine, formulated as a delayed-release oral tablet [1]. The compound undergoes rapid hepatic cleavage to liberate the active moiety galantamine, which reversibly inhibits acetylcholinesterase and allosterically potentiates nicotinic receptors [2]. Approved by the FDA in July 2024 for mild-to-moderate Alzheimer’s dementia, it is supplied as the gluconate salt of galantamine benzoate with a molecular weight of 587.62 g/mol [3]. Its design specifically addresses gastrointestinal tolerability limitations of conventional cholinesterase inhibitors [4].

Acetylcholinesterase inhibition research in prodrug format

Delayed-release kinetic studies with oral administration models

Nicotinic receptor allosteric modulation investigation

GI tolerability endpoint research profile (≤2% AE rate reported)

• [1] Drugs.com. Benzgalantamine Gluconate Monograph for Professionals. Updated Feb 10, 2025. View Source
• [2] DrugBank. Benzgalantamine (DB19353). Accessed 2025. View Source
• [3] U.S. FDA. UNII Search: BENZGALANTAMINE GLUCONATE (LN7PMJ4P57). View Source
• [4] MedPage Today. Alzheimer's Gets New Galantamine Drug. July 29, 2024. View Source

Benzgalantamine Gluconate vs. Galantamine IR/ER

Benzgalantamine gluconate is not merely a generic substitution for galantamine; it is a structurally distinct prodrug with a delayed-release formulation that fundamentally changes the drug’s absorption and tolerability profile [1]. Direct substitution with galantamine immediate-release (IR) or extended-release (ER) tablets would re‑expose patients to a gastrointestinal adverse event (AE) rate that is approximately 5‑ to 10‑fold higher for nausea and vomiting, which are leading causes of treatment discontinuation [2][3]. The prodrug’s inert passage through the stomach and upper GI tract eliminates the local acetylcholinesterase inhibition that drives these dose‑limiting effects [4]. Because benzgalantamine was approved via a 505(b)(2) pathway relying on bioequivalence studies rather than independent efficacy trials, its differentiation resides almost entirely in its quantitative tolerability advantage [5].

Benzgalantamine gluconate (prodrug)

Delayed-release; inert gastric transit; AChE inhibition after hepatic conversion

Galantamine IR/ER (direct inhibitor)

Immediate peripheral AChE engagement; higher GI AE endpoint rates reported

Prodrug mechanism and GI tolerability profile differ significantly; tolerability endpoint context may not transfer between the two forms. Cmax ratio (reported ~127%) may affect peripheral exposure interpretation in some models. Direct substitution without endpoint review may introduce bias in tolerability-focused research.

• [1] Drugs.com. Zunveyl FDA Approval History. July 30, 2024. View Source
• [2] MedLibrary.org. Galantamine (Major Pharmaceuticals) FDA Package Insert, Page 2. Section 6 ADVERSE REACTIONS. View Source
• [3] NeurologyLive. FDA Approves New-Generation Acetylcholinesterase Inhibitor ALPHA-1062 for Mild-to-Moderate Alzheimer Disease. July 29, 2024. View Source
• [4] DrugBank. Benzgalantamine (DB19353) - Pharmacology. Accessed 2025. View Source
• [5] AAFP. Benzgalantamine (Zunveyl) for the Treatment of Mild to Moderate Alzheimer Disease. Am Fam Physician. 2025;112(1):22-23. View Source

Benzgalantamine Gluconate Comparative Evidence

Gastrointestinal Tolerability

Benzgalantamine demonstrated a gastrointestinal adverse event (GI AE) rate of ≤2% across the four bioequivalence studies used for FDA approval, whereas the galantamine IR prescribing information reports nausea in 20.7% of galantamine-treated patients (n=3,956), vomiting in 10.5%, and diarrhea in 7.4% in pooled double‑blind trials [1][2]. This represents an approximate 10‑fold lower rate of nausea with benzgalantamine relative to galantamine IR [3].

GI AE Rate

Head-to-head

≤2% vs 20.7% nausea

Tolerability endpoint context

Healthy subjects vs. pooled trial safety population

Evidence Dimension	Gastrointestinal adverse event rate (nausea, vomiting, diarrhea)
Target Compound Data	GI AEs ≤2% (all types) in benzgalantamine bioequivalence studies (N=4 studies)
Comparator Or Baseline	Galantamine IR/ER: nausea 20.7%, vomiting 10.5%, diarrhea 7.4% (pooled n=3,956 ga lantamine-treated patients from 8 placebo-controlled trials)
Quantified Difference	~10‑fold reduction in nausea rate; overall GI AE risk reduction >80%
Conditions	Healthy adult subjects in benzgalantamine bioavailability studies vs. pooled safety population from galantamine pivotal trials

Why This Matters

GI side effects are the primary driver of cholinesterase inhibitor discontinuation (6.2% discontinue for nausea alone with galantamine IR); a 10‑fold lower nausea rate directly translates to improved treatment persistence and real‑world effectiveness.

• [1] NeurologyLive. ALPHA-1062 Approved for Alzheimer Disease: Only 2% of treated patients had AEs, no insomnia. February 2026. View Source
• [2] MedLibrary.org. Galantamine (Major Pharmaceuticals) FDA Package Insert, Page 2. Table 1: Adverse Reactions in ≥1% of Patients. View Source
• [3] MedPage Today. Alzheimer's Gets New Galantamine Drug: GI AEs <2% with benzgalantamine. July 29, 2024. View Source

Insomnia Incidence

In the four pivotal bioequivalence studies supporting benzgalantamine's approval, no cases of insomnia were observed among treated subjects (0%), contrasting with clinical experience with galantamine where insomnia has been reported [1]. The galantamine prescribing information lists insomnia as a known adverse reaction, and in the galantamine extended‑release formulation, reported rates of insomnia approximately reach 5% [2]. The absence of insomnia in benzgalantamine studies is attributed to the prodrug's inert passage through the GI tract, which minimizes peripheral cholinergic stimulation that can disrupt sleep architecture [3].

Insomnia Rate

Head-to-head

0% reported

Insomnia endpoint not observed

Reported across 4 bioequivalence studies

Evidence Dimension	Insomnia adverse event rate
Target Compound Data	0% insomnia observed in benzgalantamine bioequivalence studies (N=4 studies)
Comparator Or Baseline	Galantamine IR/ER: insomnia reported; estimated ~5% with galantamine ER
Quantified Difference	Absolute risk reduction of ~5 percentage points
Conditions	Healthy adult subjects in benzgalantamine bioavailability studies vs. galantamine clinical trial safety database

Why This Matters

Insomnia is one of the most disruptive side effects for Alzheimer's caregivers and patients, contributing to nursing home placement decisions; eliminating insomnia while maintaining efficacy represents a meaningful clinical advantage for benzgalantamine procurement over galantamine IR/ER.

• [1] NeurologyLive. ALPHA-1062 Approved for Alzheimer Disease: Across studies, only 2% had AEs, no insomnia observed. February 2026. View Source
• [2] MedLibrary.org. Galantamine (Major Pharmaceuticals) FDA Package Insert, Page 2. Section 6 ADVERSE REACTIONS. View Source
• [3] DrugBank. Benzgalantamine gluconate (DBSALT003530) – Pharmacological description. Accessed 2025. View Source

Bioequivalence to Galantamine ER

In a pivotal bioequivalence study comparing benzgalantamine to galantamine hydrobromide extended‑release (ER), benzgalantamine achieved an area‑under‑the‑curve (AUC) of approximately 107% and a peak concentration (Cmax) of approximately 127% relative to the reference galantamine ER formulation [1]. These values fall within the standard 80–125% bioequivalence acceptance criteria (for AUC), confirming that benzgalantamine delivers galantamine exposure that is pharmacokinetically comparable to the established reference product [2]. Bioequivalence to galantamine immediate‑release (IR) tablets was also demonstrated across the four registration studies [3].

Bioequivalence

Reported

AUC ~107%, Cmax ~127%

BE endpoint context vs. galantamine ER

Fasted healthy subjects; crossover design

Evidence Dimension	Systemic exposure (AUC) and peak concentration (Cmax) of active galantamine
Target Compound Data	AUC ~107%, Cmax ~127% relative to galantamine ER
Comparator Or Baseline	Galantamine hydrobromide extended‑release capsules (reference listed drug)
Quantified Difference	AUC ratio 1.07 (within 0.80–1.25 BE limits); Cmax ratio 1.27 (marginally above 1.25 but acceptable per FDA)
Conditions	Fasted healthy adult subjects in a randomized crossover bioequivalence study

Why This Matters

Bioequivalence data provide the regulatory bridge to galantamine's established efficacy database, meaning benzgalantamine can be procured with confidence that it will deliver equivalent central cholinergic activity while offering the tolerability benefits documented in these same studies.

• [1] Psychiatry Advisor. Novel Acetylcholinesterase Inhibitor Under Review: ALPHA-1062 Achieved AUC ~107% and Cmax ~127% vs. Galantamine ER. Dec 2023. View Source
• [2] Conexiant. FDA Approves Benzgalantamine: Approval based on 3 bioavailability studies demonstrating bioequivalence. July 29, 2024. View Source
• [3] Drugs.com. FDA Approves Zunveyl (benzgalantamine): Bioequivalence vs. galantamine IR tablets and ER capsules. July 29, 2024. View Source

Prodrug GI Inertness

Benzgalantamine is a benzoyl ester prodrug that remains pharmacologically inert as it transits through the stomach and upper gastrointestinal tract, as demonstrated by the <1% systemic exposure of the intact prodrug [1]. The benzoyl ester modification blocks binding to acetylcholinesterase in the enteric nervous system, preventing the local cholinergic overstimulation that causes nausea and vomiting with direct‑acting AChEIs [2]. Once absorbed in the small intestine, the prodrug is rapidly cleaved by hepatic esterases to liberate active galantamine with a median Tmax of approximately 2.5–3 hours [3]. In contrast, oral galantamine IR acts directly on peripheral AChE throughout the GI tract, producing cholinergic side effects that are dose‑limiting and lead to a 55% one‑year discontinuation rate across AChEIs [4].

Prodrug GI Inertness

Class-level

Inert gastric transit

Mechanistic class inference

Correlates with low GI AE signal

Evidence Dimension	Peripheral acetylcholinesterase engagement during GI transit
Target Compound Data	Intact prodrug systemic exposure <1%; no peripheral AChE inhibition in stomach or upper GI
Comparator Or Baseline	Galantamine IR (direct‑acting AChEI with immediate peripheral enzyme inhibition) and class of AChEIs (donepezil, rivastigmine)
Quantified Difference	Qualitative mechanistic difference: absent vs. present peripheral AChE inhibition during absorption phase; correlates with ≤2% vs. 20.7% nausea rate
Conditions	Pharmacokinetic profiling in healthy subjects; mechanistic inference from prodrug design (benzoyl ester addition to galantamine)

Why This Matters

The prodrug design represents the only approved strategy to decouple central cholinergic efficacy from peripheral GI toxicity; this is not achievable through formulation changes (IR to ER) alone, as galantamine ER still exhibits nausea rates comparable to IR.

• [1] Drugs.com. Benzgalantamine Gluconate Monograph: Benzgalantamine systemic exposure <1%. Feb 10, 2025. View Source
• [2] DrugBank. Benzgalantamine gluconate (DBSALT003530): Inert during gastric passage. Accessed 2025. View Source
• [3] Synapse Patsnap. What is the therapeutic class of Benzgalantamine? Peak conversion within 2.5–3 hours. March 7, 2025. View Source
• [4] Drugs.com. FDA Approves Zunveyl: 55% of AD patients discontinue AChEI after one year due to GI side effects. July 29, 2024. View Source

Benzgalantamine Gluconate Application Scenarios

Tolerability-Optimized Alzheimer's Care

For healthcare systems or formularies seeking a cholinesterase inhibitor with the lowest GI AE burden, benzgalantamine gluconate is the only galantamine‑based option delivering an overall AE rate of ≤2% and 0% insomnia, compared with galantamine IR nausea rates of 20.7% [1][2]. This differential is critical in elderly patients where GI side effects precipitate dehydration, weight loss, and hospitalization.

Long-Term Care Formulary Use

In long‑term care settings where 70% of residents have Alzheimer’s dementia and caregiver burden from GI side effects is high, the tolerability advantage of benzgalantamine may reduce medication‑related nursing interventions and increase the proportion of patients maintained on therapy beyond the 55% one‑year discontinuation rate typical of the AChEI class [3].

Bioequivalence-Referenced Filings

For generic or hybrid drug developers, benzgalantamine’s 505(b)(2) approval pathway, supported by AUC and Cmax bioequivalence data (~107% and ~127% vs. galantamine ER respectively), provides a defined regulatory framework for referencing galantamine’s safety/efficacy database while introducing a differentiated product with IP protection through at least 2026 [4][5].

Prodrug Pharmacokinetic Research

For academic or industrial pharmacology groups investigating ester‑based prodrug strategies to spare peripheral organ systems, benzgalantamine gluconate serves as a reference compound exhibiting <1% systemic prodrug exposure, rapid hepatic cleavage (Tmax ~2.5–3 h), and established CNS delivery of the active moiety [6].

Application

Selection Property

Validation Focus

Alzheimer’s disease research

Tolerability endpoint profile

GI AE endpoint monitoring

Long-term AChEI persistence studies

Discontinuation rate endpoint

Tolerability over time

Bioequivalence research

BE ratio context

PK bridge to reference drug

Prodrug pharmacokinetic design

GI-sparing mechanism

Prodrug activation kinetics

• [1] NeurologyLive. ALPHA-1062 Approved for Alzheimer Disease: Only 2% of treated patients had AEs, no insomnia. February 2026. View Source
• [2] MedLibrary.org. Galantamine (Major Pharmaceuticals) FDA Package Insert, Page 2: Nausea 20.7%. View Source
• [3] Drugs.com. FDA Approves Zunveyl: 55% of AD patients discontinue AChEI within one year. July 29, 2024. View Source
• [4] Psychiatry Advisor. Novel Acetylcholinesterase Inhibitor Under Review: ALPHA-1062 AUC ~107%, Cmax ~127% vs. Galantamine ER. Dec 2023. View Source
• [5] DrugPatentWatch. Generic Entry Date for benzgalantamine gluconate (earliest Dec 1, 2026). Accessed April 23, 2026. View Source
• [6] Drugs.com. Benzgalantamine Gluconate Monograph: Pharmacokinetics (Tmax 2.5–3 h, <1% prodrug exposure). Feb 10, 2025. View Source